Cas no 1803603-65-7 (tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride)

• Product Name: tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride
• CAS No: 1803603-65-7
• MF: C₁₆H₂₇ClN₄O₂
• MW: 342.864182710648
• CID: 5211071
• PubChem ID: 86775641
• Update Time: 2025-10-27

tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride

• Inchi： 1S/C16H26N4O2.ClH/c1-16(2,3)22-15(21)20-14-7-6-13(11-18-14)19-12-5-4-9-17-10-8-12;/h6-7,11-12,17,19H,4-5,8-10H2,1-3H3,(H,18,20,21);1H
• InChI Key： QYVWUXAECGIJMD-UHFFFAOYSA-N
• SMILES： N(C1CCNCCC1)C1=CN=C(NC(=O)OC(C)(C)C)C=C1.Cl

Additional information on tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride

Comprehensive Overview of tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride (CAS No. 1803603-65-7)

The compound tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride (CAS No. 1803603-65-7) is a specialized organic molecule with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a pyridine core modified with an azepane moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in targeting specific biological pathways, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in modern drug discovery.

One of the key reasons for the growing attention toward tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride is its relevance in the development of small-molecule therapeutics. With the rise of precision medicine and personalized treatment strategies, compounds like this are being explored for their ability to interact with disease-specific targets. For instance, its structural features suggest potential applications in neurodegenerative diseases and oncology, areas where heterocyclic compounds have shown promise. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation studies. The presence of the azepan-4-yl group introduces conformational flexibility, which can be critical for binding to protein targets. Additionally, the tert-butyl carbamate protecting group is a common strategy in peptide synthesis and medicinal chemistry, further highlighting the compound's versatility. These attributes make it a subject of interest in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Another area where tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride is gaining traction is in academic research. Universities and research institutions are investigating its potential as a chemical probe to study enzyme mechanisms or cellular signaling pathways. Given the increasing demand for tool compounds in cell biology and biochemistry, this molecule could serve as a valuable resource for scientists exploring signal transduction and protein-protein interactions.

In the context of SEO optimization, this compound is often searched in relation to its CAS number (1803603-65-7), chemical structure, and synthetic applications. Common queries include "What is the role of tert-butyl carbamate in drug design?" and "How does azepane modification affect bioactivity?" By addressing these questions, this overview aims to provide a comprehensive resource for chemists, pharmacologists, and researchers seeking detailed information on this compound.

Looking ahead, the potential of tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride in drug discovery pipelines is undeniable. As the pharmaceutical industry continues to embrace fragment-based drug design and structure-activity relationship (SAR) studies, compounds with well-defined structural features will remain in high demand. Its compatibility with automated synthesis platforms also positions it as a candidate for scalable production, meeting the needs of both preclinical and clinical research.

In summary, tert-butyl N-{5-[(azepan-4-yl)amino]pyridin-2-yl}carbamate dihydrochloride (CAS No. 1803603-65-7) represents a compelling example of how heterocyclic chemistry contributes to advancing biomedical science. Its multifaceted applications, from targeted therapy development to mechanistic studies, underscore its importance in contemporary research. As interest in small-molecule drugs grows, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.